Cas no 1305014-00-9 (4-[(4-Methyl-6-oxo-1,6-dihydropyrimidin-1-yl)methyl]benzonitrile)

• Product Name: 4-[(4-Methyl-6-oxo-1,6-dihydropyrimidin-1-yl)methyl]benzonitrile
• CAS No: 1305014-00-9
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 5321805
• PubChem ID: 61224187
• Update Time: 2023-08-26

4-[(4-Methyl-6-oxo-1,6-dihydropyrimidin-1-yl)methyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Methyl-6-oxo-1(6H)-pyrimidinyl)methyl]benzonitrile
• AKOS010473522
• 4-[(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)methyl]benzonitrile
• F6782-6833
• 1305014-00-9
• 4-[(4-Methyl-6-oxo-1,6-dihydropyrimidin-1-yl)methyl]benzonitrile

• Inchi： 1S/C13H11N3O/c1-10-6-13(17)16(9-15-10)8-12-4-2-11(7-14)3-5-12/h2-6,9H,8H2,1H3
• InChI Key： QNUAAXGVYPLUAU-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=CN1CC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 225.090211983g/mol
• Monoisotopic Mass: 225.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 414.5±55.0 °C(Predicted)
• pka: 0.50±0.68(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles